6-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one
6-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0946029
InChI:
InChI=1S/C23H20N6O2S/c1-3-13-32-23-25-21(30)20(26-27-23)17-11-7-8-12-19(17)24-14-18-15(2)28-29(22(18)31)16-9-5-4-6-10-16/h3-12,14,24H,1,13H2,2H3,(H,25,27,30)/b18-14-
SMILES:
CC1=NN(C(=O)C1=CNC2=CC=CC=C2C3=NNC(=NC3=O)SCC=C)C4=CC=CC=C4
Molecular Formula:
C23H20N6O2S
Molecular Weight:
444.5 g/mol
6-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one
CAS No.:
Cat. No.: VC0946029
Molecular Formula: C23H20N6O2S
Molecular Weight: 444.5 g/mol
* For research use only. Not for human or veterinary use.
![6-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H20N6O2S |
|---|---|
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | 6-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]phenyl]-3-prop-2-enylsulfanyl-2H-1,2,4-triazin-5-one |
| Standard InChI | InChI=1S/C23H20N6O2S/c1-3-13-32-23-25-21(30)20(26-27-23)17-11-7-8-12-19(17)24-14-18-15(2)28-29(22(18)31)16-9-5-4-6-10-16/h3-12,14,24H,1,13H2,2H3,(H,25,27,30)/b18-14- |
| Standard InChI Key | FWRVHDXLBOZJQM-JXAWBTAJSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C\NC2=CC=CC=C2C3=NNC(=NC3=O)SCC=C)C4=CC=CC=C4 |
| SMILES | CC1=NN(C(=O)C1=CNC2=CC=CC=C2C3=NNC(=NC3=O)SCC=C)C4=CC=CC=C4 |
| Canonical SMILES | CC1=NN(C(=O)C1=CNC2=CC=CC=C2C3=NNC(=NC3=O)SCC=C)C4=CC=CC=C4 |
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